Cas no 81698-95-5 (3,5-Diethylbenzaldehyde)

• Product Name: 3,5-Diethylbenzaldehyde
• CAS No: 81698-95-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 859458
• PubChem ID: 10236029
• Update Time: 2025-10-05

3,5-Diethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Diethylbenzaldehyde
• 81698-95-5
• EN300-113910
• SCHEMBL1572876
• DTXSID60437030
• AKOS006228531
• MFCD09743751
• Benzaldehyde, 3,5-diethyl-

• MDL： MFCD09743751
• Inchi： 1S/C11H14O/c1-3-9-5-10(4-2)7-11(6-9)8-12/h5-8H,3-4H2,1-2H3
• InChI Key： PNJMDOYTIFLVEX-UHFFFAOYSA-N
• SMILES： O=CC1C=C(CC)C=C(C=1)CC

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives